N-cyclohexyl-2,4-dimethoxybenzenesulfinamide
Overview
Description
N-cyclohexyl-2,4-dimethoxybenzenesulfinamide (commonly known as CYB) is a chemical compound that has gained significant interest in the scientific community due to its potential applications in various fields. CYB is a sulfonamide derivative that has been widely studied for its unique properties, including its ability to act as an inhibitor for various enzymes and its potential as a therapeutic agent.
Scientific Research Applications
Environmental Safety and Sensor Development
Research has indicated the effectiveness of compounds related to N-cyclohexyl-2,4-dimethoxybenzenesulfinamide in environmental safety, particularly in the sensing of heavy metal cations. For example, N,N′-(cyclohexane-1,2-diyl)bis(2,5-dimethoxybenzenesulfonamide) and its counterparts have been utilized in the development of selective and sensitive sensors for detecting heavy metal cations such as gallium ions in environmental samples (Sheikh, Arshad, Asiri, & Rahman, 2018).
Chemistry and Molecular Structure
N-cyclohexyl-2,4-dimethoxybenzenesulfinamide-related compounds have been studied for their unique chemical properties and molecular structures. Investigations include the study of their crystal structures and interactions at a molecular level, which contribute to understanding their stability and reactivity (Shakuntala, Naveen, Lokanath, Suchetan, & Abdoh, 2017).
Applications in Organic Synthesis
These compounds have been employed in organic synthesis, demonstrating their versatility in chemical reactions. The synthesis and reactions of related compounds have provided insights into selectivity and reaction mechanisms, contributing to the field of organic chemistry (Bourke & Collins, 1996).
Pharmaceutical Research
In pharmaceutical research, derivatives of N-cyclohexyl-2,4-dimethoxybenzenesulfinamide have shown potential in drug design and development. These compounds have been explored for their pharmacological properties, contributing to the discovery of new therapeutic agents (Malwal, Sriram, Yogeeswari, Konkimalla, & Chakrapani, 2012).
properties
IUPAC Name |
N-cyclohexyl-2,4-dimethoxybenzenesulfinamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21NO3S/c1-17-12-8-9-14(13(10-12)18-2)19(16)15-11-6-4-3-5-7-11/h8-11,15H,3-7H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NEJMNHWSAWDSKR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)S(=O)NC2CCCCC2)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21NO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.39 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-cyclohexyl-2,4-dimethoxybenzenesulfinamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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